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molecular formula C24H25OP B8713315 Isobutylcarbonylmethylenetriphenylphosphorane

Isobutylcarbonylmethylenetriphenylphosphorane

Cat. No. B8713315
M. Wt: 360.4 g/mol
InChI Key: LUFPSOYGOSKNGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05665716

Procedure details

111.6 g of isobutylcarbonylmethyltriphenylphosphonium bromide in 1500 ml of methylene chloride is mixed with 1500 ml of 2N NaOH and stirred for 30 minutes at room temperature. The organic phase is separated, washed with water and dried on sodium sulfate. After filtration and evaporation of the solvent, the residue is recrystallized in tert-butyl methyl ether. 72.2 g of title compound 1, with a melting point of 120°-121° C., is obtained. By variations of the ketone component in reaction step a), other phosphoranes of the formula can be produced analogously. ##STR9## II. (5E,7E,22E)-(1S,3R)-1,3-bis-(tert-butyl-dimethyl silyloxy-9,10-seco-24a-homo-5,7,10(19)-22-cholestatetraene-24-one 2
Name
isobutylcarbonylmethyltriphenylphosphonium bromide
Quantity
111.6 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
1500 mL
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
1500 mL
Type
solvent
Reaction Step One
Name
title compound 1

Identifiers

REACTION_CXSMILES
[Br-].[CH2:2]([C:6]([CH2:8][P+:9]([C:22]1[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1)([C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1)[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1)=[O:7])[CH:3]([CH3:5])[CH3:4].[OH-].[Na+]>C(Cl)Cl>[CH2:2]([C:6]([CH:8]=[P:9]([C:22]1[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1)([C:16]1[CH:17]=[CH:18][CH:19]=[CH:20][CH:21]=1)[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1)=[O:7])[CH:3]([CH3:5])[CH3:4] |f:0.1,2.3|

Inputs

Step One
Name
isobutylcarbonylmethyltriphenylphosphonium bromide
Quantity
111.6 g
Type
reactant
Smiles
[Br-].C(C(C)C)C(=O)C[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
Name
NaOH
Quantity
1500 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
methylene chloride
Quantity
1500 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 30 minutes at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The organic phase is separated
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried on sodium sulfate
FILTRATION
Type
FILTRATION
Details
After filtration and evaporation of the solvent
CUSTOM
Type
CUSTOM
Details
the residue is recrystallized in tert-butyl methyl ether

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound 1
Type
product
Smiles
C(C(C)C)C(=O)C=P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 72.2 g
YIELD: CALCULATEDPERCENTYIELD 79.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.